Cas no 1805128-72-6 (3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1805128-72-6
• MF: C₈H₇ClF₃NO₄S
• MW: 305.658690690994
• CID: 4840099
• Update Time: 2025-07-23

3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C8H7ClF3NO4S/c1-4-3-5(18(9,14)15)13-7(6(4)16-2)17-8(10,11)12/h3H,1-2H3
• InChI Key： UAWPIKYYSVZPHE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(=C(N=1)OC(F)(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 3.1
• Topological Polar Surface Area: 73.9

Additional information on 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Recent Advances in the Study of 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS: 1805128-72-6)

3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS: 1805128-72-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly notable for its potential applications in drug discovery and development, especially in the synthesis of novel bioactive molecules. Recent studies have focused on its reactivity, stability, and utility as a key intermediate in the construction of complex pharmaceutical agents.

The compound's unique structural features, including the trifluoromethoxy and sulfonyl chloride groups, make it a versatile building block for medicinal chemistry. Researchers have explored its use in the synthesis of sulfonamide-based drugs, which are known for their broad therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the trifluoromethoxy group is particularly advantageous, as it can enhance the metabolic stability and bioavailability of the resulting drug candidates.

Recent publications have highlighted the synthetic routes to 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride, with an emphasis on optimizing yield and purity. One study demonstrated a high-yield synthesis using a multi-step process starting from commercially available pyridine derivatives. The researchers employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structure and purity of the compound. These methodological advancements are critical for ensuring the reproducibility and scalability of the synthesis, which is essential for industrial applications.

In addition to its synthetic utility, the biological activity of derivatives of 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride has been investigated. Preliminary in vitro studies have shown that certain sulfonamide derivatives exhibit promising inhibitory effects on specific enzyme targets, such as carbonic anhydrases and proteases. These findings suggest potential therapeutic applications in diseases where these enzymes play a pathogenic role, such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as its stability under various conditions and the need for further toxicological evaluations must be addressed. Future research directions may include the development of more efficient synthetic methods, as well as comprehensive in vivo studies to assess the pharmacokinetics and safety profile of its derivatives.

In conclusion, 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride represents a valuable tool in the arsenal of medicinal chemists. Its unique chemical properties and potential biological activities make it a compound of interest for further investigation. Continued research efforts will likely uncover new applications and optimize its use in drug development, contributing to the advancement of chemical biology and pharmaceutical sciences.